![molecular formula C10H15ClN2O B2788570 N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine CAS No. 631862-75-4](/img/structure/B2788570.png)
N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine
Overview
Description
N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine is an organic compound with the molecular formula C10H15ClN2O. It is also known by its CAS number 631862-75-4 .
Molecular Structure Analysis
The molecular structure of this compound consists of a chlorophenyl group attached to an ethylamine group via an ether linkage . The exact mass of the molecule is 214.08700 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 214.69200 . Other physical and chemical properties such as density, boiling point, and melting point are not available in the search results .Scientific Research Applications
N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a reactant in the synthesis of pharmaceuticals. It is also used in the synthesis of dyes, pigments, and other organic compounds. In addition, it is used in the synthesis of fluorescent probes and in the analysis of small molecules.
Mechanism of Action
N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine is a weak acid and acts as a proton donor in aqueous solutions. It can react with nucleophiles such as amines and alcohols to form new covalent bonds. It can also act as a nucleophile in the presence of electrophiles such as halogens and Lewis acids.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi and to act as an antioxidant. It has also been shown to have anti-inflammatory and anti-cancer effects. In addition, it has been shown to have neuroprotective effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine has several advantages for lab experiments. It is relatively inexpensive, easy to synthesize, and can be stored for a long time without degrading. In addition, it is non-toxic and has a low vapor pressure, making it safe to handle in the laboratory. However, there are some limitations to using this compound in experiments. It is not very soluble in water and is not very stable in the presence of strong acids and bases.
Future Directions
There are several potential future directions for research involving N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N,N-dimethylamine. One possible direction is to further investigate its potential as an antioxidant and anti-inflammatory agent. Another possible direction is to investigate its potential as a neuroprotective agent and to develop new compounds based on its structure. Additionally, further research could be done to investigate its potential as a catalyst in the synthesis of polymers and pharmaceuticals. Finally, research could be done to investigate its potential as an anti-cancer agent and to develop new compounds based on its structure.
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-[2-(dimethylamino)ethoxy]aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClN2O/c1-13(2)5-6-14-10-4-3-8(11)7-9(10)12/h3-4,7H,5-6,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQTYBJCISJYPPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC1=C(C=C(C=C1)Cl)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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